4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide

• Molecular Formula: C13H21NO4S
• Molecular Weight: 287.38 g/mol
• IUPAC Name: 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C13H21NO4S/c1-5-18-12-6-10(3)13(7-9(12)2)19(16,17)14-8-11(4)15/h6-7,11,14-15H,5,8H2,1-4H3
• InChI Key: FGZATSVKLZRCLV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NCC(C)O)C

Description

4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide is a chemical compound that belongs to the sulfonamide class of drugs. It is a white or off-white crystalline powder that is used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. This inhibition leads to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide are primarily related to its inhibition of carbonic anhydrase. This inhibition can lead to a decrease in the production of bicarbonate ions, which can affect the pH balance of the body. It can also lead to an increase in the production of carbon dioxide, which can affect respiratory function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide in lab experiments include its ability to inhibit carbonic anhydrase, which can be useful in studying the role of this enzyme in biological systems. However, its limitations include its potential to affect the pH balance of the body and respiratory function, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide in scientific research. One direction is the development of new drugs that target carbonic anhydrase for the treatment of various diseases. Another direction is the study of the role of carbonic anhydrase in cancer, as it has been shown to be involved in tumor growth and metastasis. Additionally, the use of this compound in the development of new imaging agents for medical diagnosis is also a potential future direction.
Conclusion:
In conclusion, 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide is a chemical compound that is used in scientific research for various purposes. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound has the potential to lead to the development of new drugs and imaging agents for medical diagnosis.

Synthesis Methods

The synthesis of 4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide involves the reaction of 4-ethylsulfonyl-2,5-dimethylaniline with 2-chloro-1-propanol in the presence of a base. The resulting product is then treated with an acid to obtain the final compound.

Scientific Research Applications

4-ethoxy-N-(2-hydroxypropyl)-2,5-dimethylbenzenesulfonamide is used in scientific research for various purposes. It is commonly used as a tool compound to study the role of sulfonamides in biological systems. It has also been used in the development of new drugs for the treatment of various diseases.